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CAS No.: 61868-82-4
Cat. No.: B14544015
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected spectroscopic data
for the branched alkane, 3-Ethyl-2,4,5-trimethylhexane. Due to the absence of readily
available experimental spectra for this specific compound, this document focuses on predicted
spectroscopic characteristics based on established principles of Nuclear Magnetic Resonance
(NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy for similar
branched alkanes. Detailed, generalized experimental protocols for obtaining such data are
also provided.

Predicted Spectroscopic Data

The following tables summarize the anticipated quantitative data for 3-Ethyl-2,4,5-
trimethylhexane (C11H24, Molecular Weight: 156.31 g/mol ).[1][2] These predictions are
derived from typical values for similar branched alkane structures.

Table 1: Predicted *"H NMR Spectroscopic Data
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Predicted Chemical Shift

Protons Predicted Multiplicity
(5, ppm)

-CHs (primary) 0.7-13 Doublet, Triplet

-CH2- (secondary) 12-16 Multiplet

-CH- (tertiary) 14-1.8 Multiplet

Protons in alkanes generally resonate in the upfield region of the spectrum (0.5 - 2.0 ppm). The
precise chemical shift is dependent on the substitution pattern.[3]

. 1 13
Carbon Type Predicted Chemical Shift (8, ppm)
Primary (-CHs) 10-20
Secondary (-CHz-) 20-40
Tertiary (-CH-) 30-50

The 13C NMR spectrum of a related branched alkane, 3-methylhexane, shows all signals in the
upfield region (& = 8-40 ppm), which is characteristic of saturated aliphatic carbons.[4]

Table 3: Predicted Mass Spectrometry Data (Electron
lonization)
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m/z Interpretation Relative Abundance
156 Molecular lon (M*) Low to absent

141 [M-CHs]* Moderate

127 [M-C2Hs]* High

113 [M-C3H7]* High

57 Butyl cation ([CaHs]*) High (often base peak)
43 Propyl cation ([C3H7]") High

29 Ethyl cation ([C2Hs]*) Moderate

Highly branched alkanes generally show a greater tendency toward fragmentation, resulting in
a weak or absent molecular ion peak.[5] Fragmentation of C-C bonds is common, and the
positive charge typically resides on the smaller, more stable carbocation fragment.[5][6]
Branched alkanes preferentially fragment at the points of branching due to the increased
stability of tertiary and secondary carbocations.[6]

Table 4: Predicted Infrared (IR) Spectroscopy Data

Wavenumber (cm~—2) Vibration Type Intensity
2850 - 3000 C-H stretch Strong
1450 - 1470 C-H bend (scissoring) Medium
1370 - 1385 C-H rock (methyl) Medium

The IR spectra of simple alkanes are characterized by absorptions due to C—H stretching and
bending.[7][8] C-C stretching and bending bands are typically too weak or of too low a
frequency to be detected.[7]

Experimental Protocols

The following are detailed, generalized methodologies for the key spectroscopic experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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1. Sample Preparation:

o Dissolve approximately 5-25 mg of the alkane sample in a suitable deuterated solvent (e.g.,
CDCIs).[9]

e The optimal sample volume for most NMR spectrometers is around 0.55-0.7 mL.[9]
e Ensure the NMR tube is clean and free of any contaminants.[9]

o For high-quality spectra, especially for $3C NMR which is less sensitive, a more concentrated
solution may be necessary.[9]

2. Data Acquisition:
e The prepared NMR tube is placed into the spectrometer's magnet.
e For *H NMR, a standard pulse sequence is used to acquire the free induction decay (FID).

e For 3C NMR, proton decoupling is typically employed to simplify the spectrum and enhance
signal-to-noise.

o Two-dimensional NMR experiments like COSY and HSQC can be performed to aid in the
structural elucidation of complex branched alkanes.[3]

3. Data Processing:
e The acquired FID is Fourier transformed to generate the NMR spectrum.

e The spectrum is then phased, baseline corrected, and referenced. Tetramethylsilane (TMS)
is commonly used as an internal standard with a chemical shift of 0.0 ppm.[4]

Mass Spectrometry (MS)

1. Sample Introduction:

e The sample can be introduced directly into the ion source or, for complex mixtures, via a gas
chromatograph (GC-MS).[10]

2. lonization:
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Electron lonization (El) is a common method for alkanes. The sample molecules are
bombarded with a high-energy electron beam, causing the loss of an electron to form a
radical cation (molecular ion).[10]

. Mass Analysis:

The resulting ions (molecular ion and fragment ions) are accelerated and separated based
on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or a magnetic
sector).[5][10]

. Detection:

An electron multiplier or similar detector measures the abundance of each ion. The resulting
data is presented as a mass spectrum, which is a plot of relative ion abundance versus m/z.
[5] The most intense ion is assigned a relative abundance of 100% and is called the base
peak.[5]

Infrared (IR) Spectroscopy

1.

Sample Preparation:

For a liquid sample like 3-Ethyl-2,4,5-trimethylhexane, a thin film can be prepared by
placing a drop of the liquid between two salt plates (e.g., KBr or NaCl).

Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used, where a small
amount of the sample is placed directly on the ATR crystal.

. Data Acquisition:

The prepared sample is placed in the path of an infrared beam.

The instrument, typically a Fourier Transform Infrared (FTIR) spectrometer, measures the
absorption of infrared radiation at different frequencies (wavenumbers).[11]

. Data Processing:

The resulting interferogram is Fourier transformed to produce the IR spectrum, which plots
transmittance or absorbance versus wavenumber (in cm™1).
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Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis of an

organic compound such as 3-Ethyl-2,4,5-trimethylhexane.
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Caption: Workflow for the spectroscopic analysis and structural confirmation of an organic

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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